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molecular formula C11H15ClN2O3S B8684112 1-Butylsulfonyl-3-(4-chlorophenyl)urea CAS No. 5454-61-5

1-Butylsulfonyl-3-(4-chlorophenyl)urea

Cat. No. B8684112
CAS RN: 5454-61-5
M. Wt: 290.77 g/mol
InChI Key: YPYXKYUXMMOFOS-UHFFFAOYSA-N
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Patent
US05216026

Procedure details

1-butanesulfonamide sodium salt (9.1 g, 57 mmole) was dissolved in water (40 ml) and acetone (40 ml) was added. To the resulting mixture was added dropwise 40 ml of acetone containing 4-chlorophenyl isocyanate (8.6 g). After two hours solid was removed from the reaction mixture by filtration. The solid was washed with water and the combined filtrate was treated with 1N HCl (57 ml). After about one hour, precipitate was collected from the filtrate and washed with water. After drying at 65° C. under vacuum, 10.7 g of product were obtained.
Name
1-butanesulfonamide sodium salt
Quantity
9.1 g
Type
reactant
Reaction Step One
Name
water
Quantity
40 mL
Type
solvent
Reaction Step One
Name
acetone
Quantity
40 mL
Type
reactant
Reaction Step Two
Name
acetone
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
4-chlorophenyl isocyanate
Quantity
8.6 g
Type
reactant
Reaction Step Four
Name
product

Identifiers

REACTION_CXSMILES
[Na+].[CH2:2]([S:6]([NH-:9])(=[O:8])=[O:7])[CH2:3][CH2:4][CH3:5].CC(C)=O.[Cl:14][C:15]1[CH:20]=[CH:19][C:18]([N:21]=[C:22]=[O:23])=[CH:17][CH:16]=1>O>[Cl:14][C:15]1[CH:20]=[CH:19][C:18]([NH:21][C:22]([NH:9][S:6]([CH2:2][CH2:3][CH2:4][CH3:5])(=[O:8])=[O:7])=[O:23])=[CH:17][CH:16]=1 |f:0.1|

Inputs

Step One
Name
1-butanesulfonamide sodium salt
Quantity
9.1 g
Type
reactant
Smiles
[Na+].C(CCC)S(=O)(=O)[NH-]
Name
water
Quantity
40 mL
Type
solvent
Smiles
O
Step Two
Name
acetone
Quantity
40 mL
Type
reactant
Smiles
CC(=O)C
Step Three
Name
acetone
Quantity
40 mL
Type
reactant
Smiles
CC(=O)C
Step Four
Name
4-chlorophenyl isocyanate
Quantity
8.6 g
Type
reactant
Smiles
ClC1=CC=C(C=C1)N=C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After two hours solid was removed from the reaction mixture by filtration
Duration
2 h
WASH
Type
WASH
Details
The solid was washed with water
ADDITION
Type
ADDITION
Details
the combined filtrate was treated with 1N HCl (57 ml)
CUSTOM
Type
CUSTOM
Details
precipitate was collected from the filtrate
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
After drying at 65° C. under vacuum

Outcomes

Product
Details
Reaction Time
 1 h
Name
product
Type
product
Smiles
ClC1=CC=C(C=C1)NC(=O)NS(=O)(=O)CCCC
Measurements
Type Value Analysis
AMOUNT: MASS 10.7 g
YIELD: CALCULATEDPERCENTYIELD 65.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.